molecular formula C15H20ClNO2 B7541832 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one

3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one

Cat. No. B7541832
M. Wt: 281.78 g/mol
InChI Key: FQPIEXKJRVCSSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one, also known as 3-CMC, is a synthetic cathinone that belongs to the class of designer drugs. It is a psychoactive substance that has been gaining popularity in recent years due to its stimulant effects.

Mechanism of Action

The exact mechanism of action of 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one is not fully understood, but it is believed to work by increasing the release of dopamine and serotonin in the brain. This leads to an increase in energy, mood, and alertness. However, prolonged use of 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one can lead to tolerance, dependence, and addiction.
Biochemical and Physiological Effects:
The use of 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one can lead to a range of biochemical and physiological effects, including increased heart rate, blood pressure, body temperature, and respiration rate. It can also cause euphoria, increased sociability, and decreased appetite. However, it can also lead to negative effects such as anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

The use of 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one in lab experiments has several advantages, including its low cost, availability, and ease of synthesis. However, its use is limited by the lack of research on its long-term effects and potential toxicity.

Future Directions

Future research on 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one should focus on its long-term effects and potential toxicity. Studies should also investigate the effects of 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one on different neurotransmitters in the brain and its potential use as a therapeutic agent. Additionally, research should focus on developing new synthetic cathinones with improved safety profiles and therapeutic potential.
Conclusion:
In conclusion, 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one, or 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one, is a synthetic cathinone that has been used in scientific research to study the effects of cathinones on the central nervous system. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the effects of 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one involves the reaction of 3-chloro-4-methylphenylacetone with 4-hydroxypiperidine in the presence of a reducing agent such as sodium borohydride. The resulting product is a white crystalline powder that is soluble in water and other organic solvents.

Scientific Research Applications

3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one has been used in scientific research to study the effects of synthetic cathinones on the central nervous system. Research has shown that 3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one has stimulant effects similar to those of other cathinones such as methcathinone and mephedrone. It has been used to study the effects of cathinones on dopamine and serotonin neurotransmitters in the brain.

properties

IUPAC Name

3-(3-chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20ClNO2/c1-11-2-3-12(10-14(11)16)4-5-15(19)17-8-6-13(18)7-9-17/h2-3,10,13,18H,4-9H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FQPIEXKJRVCSSM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)CCC(=O)N2CCC(CC2)O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20ClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.78 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(3-Chloro-4-methylphenyl)-1-(4-hydroxypiperidin-1-yl)propan-1-one

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